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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B3026102 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Atovaquone-D4. Adherence to these procedures is critical for ensuring the safety of laboratory

personnel, protecting the environment, and maintaining regulatory compliance. This information

is intended for researchers, scientists, and drug development professionals handling this

compound.

The primary disposal method for Atovaquone-D4 is through a licensed hazardous waste

disposal service, coordinated by your institution's Environmental Health and Safety (EHS)

department. Due to its potential for environmental harm, it must not be disposed of in regular

trash or down the drain.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). In the event of accidental exposure, follow these first-aid

measures:

If Swallowed: Rinse your mouth with water. Do not induce vomiting. Seek immediate medical

attention and show the Safety Data Sheet (SDS) to the physician.[2]

If on Skin: Wash the affected area immediately and thoroughly with soap and plenty of water.

If irritation persists, seek medical attention.[2]
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If Inhaled: Move to an area with fresh air. If you experience breathing difficulties, seek

immediate medical attention.[2]

If in Eyes: Immediately flush the eyes with running water for at least 15 minutes, making sure

to hold the eyelids open.

Summary of Chemical Safety Data
The following table summarizes key quantitative and safety information for Atovaquone-D4,

compiled from safety data sheets.

Property Data

Chemical Name
2-[trans-4-(4-Chlorophenyl-d4)cyclohexyl-]-3-

hydroxy-1,4-naphthalenedione

Synonyms
Atovaquone-d4; 566C80-d4; BW-566C-d4;

Mepron-d4

CAS Number 95233-18-4

Physical State Orange or Yellow Solid

Potential Hazards

May be harmful if swallowed, inhaled, or

absorbed through the skin. Causes skin, eye,

and respiratory irritation. An environmental

hazard cannot be excluded in the event of

unprofessional handling or disposal, and it is

considered very toxic to aquatic organisms.

Recommended PPE

Eye Protection: Safety glasses with side-shields

or chemical safety goggles.Hand Protection:

Compatible, chemical-resistant gloves.Body

Protection: Laboratory coat.Respiratory

Protection: NIOSH-approved respirator where

dust is formed or if ventilation is insufficient.

Incompatible Materials Strong oxidizing agents.
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The disposal of Atovaquone-D4 is governed by federal, state, and local regulations for

hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates such waste

under the Resource Conservation and Recovery Act (RCRA). The following steps provide a

general framework for compliant disposal.

Step 1: Waste Identification and Classification
Atovaquone-D4 should be managed as a hazardous chemical waste. Although not specifically

listed as a P- or U-listed hazardous waste by the EPA, its potential for environmental toxicity

necessitates this classification. Your institution's EHS department will make the final

determination, but as a best practice, always handle it as hazardous.

Step 2: Waste Segregation
Proper segregation is crucial to prevent unintended chemical reactions and ensure compliant

disposal.

Solid Waste: Collect all solid Atovaquone-D4 waste, such as unused powder or

contaminated items (e.g., weigh boats, gloves, filter paper), in a designated hazardous waste

container.

Liquid Waste: Collect any solutions containing Atovaquone-D4 in a separate, compatible

liquid hazardous waste container. Do not mix this waste with other waste streams, especially

strong oxidizing agents.

Step 3: Containerization and Labeling
All waste containers must be in good condition and chemically compatible with Atovaquone-D4.

Use a designated, leak-proof container with a secure, tight-fitting lid.

Clearly label the container with the words "Hazardous Waste."

Identify the contents by writing the full chemical name: "Atovaquone-D4 Waste."

Keep the container closed at all times, except when adding waste.

Step 4: Storage
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

your laboratory. The SAA must be located at or near the point of waste generation and be

under the control of laboratory personnel.

Step 5: Final Disposal
Contact your institution's EHS department or designated chemical waste coordinator to

schedule a waste pickup. Do not attempt to dispose of Atovaquone-D4 down the drain or in the

regular trash. Final disposal for most pharmaceutical waste is typically incineration at a

permitted treatment facility.

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of

Atovaquone-D4 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation

Containment & Labeling

Interim Storage

Final Disposal

Improper Disposal

Atovaquone-D4 Waste Generated

Solid Waste
(e.g., unused powder, contaminated PPE)

Liquid Waste
(e.g., solutions containing Atovaquone-D4)

Do NOT Dispose in
Trash or Drain

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container

Store Sealed Container in
Satellite Accumulation Area (SAA)

Arrange Pickup by EHS for
Incineration/Final Disposal

Click to download full resolution via product page

Caption: Atovaquone-D4 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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